Cas no 2227768-16-1 (rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine)

• Product Name: rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine
• CAS No: 2227768-16-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5766700
• PubChem ID: 165521568
• Update Time: 2025-06-03

rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-methyl-4-[(2-methylphenyl)methyl]pyrrolidine
• EN300-1275814
• 2227768-16-1
• rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine

• Inchi： 1S/C13H19N/c1-10-5-3-4-6-12(10)7-13-9-14-8-11(13)2/h3-6,11,13-14H,7-9H2,1-2H3/t11-,13-/m1/s1
• InChI Key： WGOYDLVJFKAMQK-DGCLKSJQSA-N
• SMILES： N1C[C@@H](C)[C@H](CC2C=CC=CC=2C)C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine

Comprehensive Analysis of rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine (CAS No. 2227768-16-1)

The compound rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine (CAS No. 2227768-16-1) is a stereochemically complex pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the chiral centers at the 3R and 4R positions and the 2-methylphenyl substituent, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the pyrrolidine scaffold's prevalence in neuroactive compounds.

In recent years, the demand for enantiomerically pure compounds like rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine has surged, driven by advancements in asymmetric synthesis and the growing emphasis on chiral drug development. This compound's stereochemical complexity poses both challenges and opportunities for synthetic chemists, as efficient separation of its enantiomers or diastereomers is critical for biological activity studies. The 2-methylphenyl group further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in CNS drug design.

The pharmacological relevance of pyrrolidine derivatives has been extensively documented, with many exhibiting dopaminergic or serotonergic activity. This has led to increased searches for "pyrrolidine-based CNS drugs" and "chiral building blocks for pharmaceuticals" in scientific databases. CAS No. 2227768-16-1 represents a promising candidate in this space, with its methyl-substituted aromatic ring offering potential for structure-activity relationship (SAR) studies. Its molecular weight of 203.3 g/mol and calculated LogP value suggest favorable drug-like properties, aligning with current Lipinski's rule considerations in medicinal chemistry.

From a synthetic perspective, the preparation of rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine typically involves multi-step organic synthesis with careful control of stereochemistry. Modern techniques such as enzymatic resolution or chiral chromatography may be employed to obtain optically pure forms. The compound's stability under various pH conditions and its crystalline properties have made it a subject of polymorphism studies—another trending topic in pharmaceutical development. Analytical characterization often combines HPLC, NMR, and mass spectrometry to verify purity and stereochemical integrity.

In the context of green chemistry initiatives, researchers are exploring sustainable routes to synthesize rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine, addressing growing concerns about environmental impact in chemical production. This aligns with frequent searches for "eco-friendly synthesis of chiral compounds" and "green approaches to pharmaceutical intermediates." The compound's potential as a versatile scaffold for library synthesis in drug discovery programs further enhances its scientific value, particularly in fragment-based drug design strategies.

Quality control of rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine requires rigorous analytical method validation, especially given the increasing regulatory emphasis on chiral impurity control in pharmaceuticals. The compound's spectral data and chromatographic behavior have been carefully documented to support its use in research. Stability studies under various storage conditions are crucial, as the steric hindrance from its methyl groups may influence degradation pathways—a consideration frequently searched in relation to "API stability in drug formulation."

Looking forward, rac-(3R,4R)-3-methyl-4-(2-methylphenyl)methylpyrrolidine represents an important case study in the broader discussion of chiral technology and molecular complexity in modern medicinal chemistry. Its structural features continue to inspire research into novel synthetic methodologies and targeted drug delivery systems, particularly for neurological applications. As the pharmaceutical industry places greater emphasis on stereoselective synthesis and three-dimensional drug design, compounds like CAS No. 2227768-16-1 will remain at the forefront of innovative therapeutic development.